One-pot regioselective synthesis of 2,4-disubstituted quinolines via copper(ii)-catalyzed cascade annulation†
Organic Chemistry Frontiers Pub Date: 2018-03-27 DOI: 10.1039/C8QO00052B
Abstract
A copper(II)-catalyzed cascade annulation of simple anilines with two molecules of alkyne esters for the one-pot synthesis of 2,4-disubstituted quinolines, with exclusive regioselectivity and excellent substrate/functional group tolerance, is herein described. Moreover, the second molecule of alkyne ester in the reaction was extended to encompass (hetero)aryl- or cycloalkyl-ketone substrates, which further demonstrates the viability of the present Cu(II)-catalyzed system.
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